Cas no 845781-54-6 (5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid)

• Product Name: 5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid
• CAS No: 845781-54-6
• Molecular Formula: C₁₃H₁₄O₅
• Molecular Weight: 250.2473
• MDL: MFCD06201684
• CID: 1825420
• PubChem ID: 2758836

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Properties

Names and Identifiers

• 5-[(3,4-ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
• 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopentanoic acid
• 1,4-Benzodioxin-6-pentanoic acid, 2,3-dihydro-delta-oxo-
• 5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid
• DTXSID20374513
• AKOS009164121
• CCG-355179
• MFCD06201684
• 845781-54-6
• EN300-138662
• 5-[(3,4-Ethylenedioxy)phenyl]-5-oxovalericacid
• Z361415260
• OTAVA-BB 1043545
• CS-0234088
• 5-[3,4-Ethylenedioxy)phenyl]-5-oxovaleric acid

• MDL： MFCD06201684
• InChIKey： SZCDSMJFYQLPCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O5/c14-10(2-1-3-13(15)16)9-4-5-11-12(8-9)18-7-6-17-11/h4-5,8H,1-3,6-7H2,(H,15,16)
• SMILES： C(CC(=O)C1=CC2=C(C=C1)OCCO2)CC(=O)O

Computed Properties

• Exact Mass: 250.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 250.084
• Heavy Atom Count: 18
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 1.89540
• PSA: 72.83000
• Refractive Index: 1.557
• Boiling Point: 491.5°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 191.9°C
• Density: 1.289

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones